Cas no 1368942-09-9 (4-(4-fluorophenyl)cyclohexan-1-amine)

• Product Name: 4-(4-fluorophenyl)cyclohexan-1-amine
• CAS No: 1368942-09-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5169576
• PubChem ID: 21534470
• Update Time: 2025-06-09

4-(4-fluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)cyclohexanamine
• Cyclohexanamine, 4-(4-fluorophenyl)-
• 4-(4-fluorophenyl)cyclohexan-1-amine

• Inchi： 1S/C12H16FN/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-2,5-6,10,12H,3-4,7-8,14H2
• InChI Key： GHIWHKYACNCFFY-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)cyclohexan-1-amine

4-(4-Fluorophenyl)cyclohexan-1-amine: A Comprehensive Overview

4-(4-Fluorophenyl)cyclohexan-1-amine (CAS No. 1368942-09-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FPC, is characterized by its unique structure, which combines a cyclohexane ring with a 4-fluorophenyl substituent and an amine group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-(4-fluorophenyl)cyclohexan-1-amine is represented by the formula C₁₂H₁₅FN. The cyclohexane ring provides a rigid scaffold, while the 4-fluorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets. The amine group, being a common functional group in many bioactive molecules, contributes to the compound's potential for forming hydrogen bonds and other favorable interactions with proteins and receptors.

Recent studies have highlighted the potential of 4-(4-fluorophenyl)cyclohexan-1-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, making it a promising candidate for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 4-(4-fluorophenyl)cyclohexan-1-amine. The results demonstrated that this compound possesses high affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A subtype. This finding is significant because 5-HT_1A receptors play a crucial role in modulating mood and cognitive function, making them an attractive target for antidepressant and anxiolytic drugs.

Beyond its potential in CNS disorders, 4-(4-fluorophenyl)cyclohexan-1-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. Additionally, its ability to modulate ion channels and other cellular processes suggests potential applications in cardiovascular and metabolic disorders.

The synthesis of 4-(4-fluorophenyl)cyclohexan-1-amine has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 4-fluorobenzaldehyde with cyclohexanone followed by reduction to form the amine. This synthetic pathway is scalable and can be adapted to produce large quantities of the compound for further research and development.

In terms of safety and toxicity, preliminary studies have shown that 4-(4-fluorophenyl)cyclohexan-1-amine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in clinical settings. Ongoing preclinical studies are focused on assessing the compound's pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The future prospects for 4-(4-fluorophenyl)cyclohexan-1-amine are promising. As research continues to uncover its full range of biological activities and mechanisms of action, it is likely that this compound will find applications in multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its properties and develop it into a viable drug candidate.

In conclusion, 4-(4-fluorophenyl)cyclohexan-1-amine (CAS No. 1368942-09-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive lead molecule for drug discovery efforts targeting CNS disorders, inflammatory diseases, and other conditions. As research progresses, it is expected that this compound will contribute to the development of novel therapies that improve patient outcomes and enhance quality of life.